Cas no 1214345-25-1 (1-Bromo-3-methoxy-2-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-3-methoxy-2-(trifluoromethyl)benzene
• CAS No: 1214345-25-1
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• MDL: MFCD13194484
• CID: 1091996
• PubChem ID: 73554513
• Update Time: 2025-06-30

1-Bromo-3-methoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-methoxy-2-(trifluoromethyl)benzene
• FCH1382136
• 2-BROMO-6-METHOXYBENZOTRIFLUORIDE
• SY096646
• AK146335
• PC500370
• AX8283923
• 1-Bromo-3-methoxy-2-trifluoromethyl-benzene
• SB31839
• 1214345-25-1
• Benzene, 1-bromo-3-methoxy-2-(trifluoromethyl)-
• MFCD13194484
• ADCZJLDFAFIEPM-UHFFFAOYSA-N
• DB-201683
• SCHEMBL19949269
• DS-8502
• AKOS022186690
• Y11098

• MDL： MFCD13194484
• Inchi： 1S/C8H6BrF3O/c1-13-6-4-2-3-5(9)7(6)8(10,11)12/h2-4H,1H3
• InChI Key： ADCZJLDFAFIEPM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(F)(F)F)OC

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 3.5

Additional information on 1-Bromo-3-methoxy-2-(trifluoromethyl)benzene

Introduction to 1-Bromo-3-methoxy-2-(trifluoromethyl)benzene (CAS No. 1214345-25-1)

1-Bromo-3-methoxy-2-(trifluoromethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1214345-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic brominated derivatives, characterized by its bromine substituent, methoxy group, and trifluoromethyl moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active compounds, particularly in the development of novel therapeutic agents.

The presence of a trifluoromethyl group at the 2-position of the benzene ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The bromo substituent at the 1-position serves as a versatile handle for further functionalization, enabling chemists to introduce additional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The methoxy group at the 3-position adds another layer of functionality, contributing to the overall electronic distribution and potential interactions with biological targets.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their broad spectrum of biological activities. Specifically, compounds containing trifluoromethyl groups have been extensively studied for their potential as pharmacophores in drug discovery. The trifluoromethyl group is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties, making it a highly desirable feature in medicinal chemistry.

1-Bromo-3-methoxy-2-(trifluoromethyl)benzene has found applications in the synthesis of various pharmacologically relevant molecules. For instance, it serves as a key intermediate in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom allows for easy modification via palladium-catalyzed cross-coupling reactions, enabling the construction of complex heterocyclic structures that mimic natural product scaffolds. These structural motifs are often associated with high biological potency and selectivity.

Moreover, the combination of the methoxy and trifluoromethyl groups in this compound can influence its interaction with enzymes and receptors. The electron-withdrawing nature of the trifluoromethyl group can enhance binding affinity by stabilizing positive charges or hydrogen bonds, while the methoxy group can participate in hydrophobic interactions or form hydrogen bonds depending on its position relative to biological targets. Such structural features are critical for designing molecules with optimized pharmacological profiles.

Recent advancements in synthetic methodologies have further expanded the utility of 1-Bromo-3-methoxy-2-(trifluoromethyl)benzene. For example, transition-metal-catalyzed reactions have enabled efficient functionalization at multiple positions within the benzene ring, allowing for the rapid construction of libraries of derivatives for high-throughput screening. Additionally, computational chemistry approaches have been employed to predict and optimize the reactivity and selectivity of this compound in various synthetic transformations.

The pharmaceutical industry has leveraged these synthetic capabilities to develop novel therapeutics targeting complex diseases. By modifying the substituents on 1-Bromo-3-methoxy-2-(trifluoromethyl)benzene, researchers have generated compounds with enhanced efficacy and reduced side effects. Some notable examples include inhibitors of protein-protein interactions and enzymes involved in metabolic pathways relevant to diabetes and cardiovascular diseases. The versatility of this intermediate continues to drive innovation in drug discovery pipelines.

In agrochemical research, 1-Bromo-3-methoxy-2-(trifluoromethyl)benzene has been utilized in the synthesis of novel pesticides and herbicides. The structural motifs present in this compound contribute to its bioactivity against pests by interfering with essential biological processes such as growth regulation or nutrient uptake. The ability to fine-tune these properties through chemical modification allows for the development of environmentally friendly agrochemicals with improved safety profiles.

The chemical synthesis of 1-Bromo-3-methoxy-2-(trifluoromethyl)benzene typically involves multi-step processes starting from commercially available precursors such as anisole (methyl phenyl ether). Key steps include bromination followed by selective methylation or trifluoromethylation depending on synthetic goals. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, reducing waste generation and energy consumption.

In conclusion, 1-Bromo-3-methoxy-2-(trifluoromethyl)benzene (CAS No. 1214345-25-1) is a versatile intermediate with significant applications in pharmaceuticals and agrochemicals. Its unique structural features—comprising a bromine substituent, methoxy group, and trifluoromethyl moiety—make it a valuable building block for constructing biologically active molecules. Ongoing research continues to uncover new synthetic strategies and applications for this compound, underscoring its importance in modern chemical research.